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Compound of Interest

Compound Name: 4-Isopropylphenylacetic acid

Cat. No.: B181106 Get Quote

An Application Scientist's Technical Guide to 2-(4-propan-2-yl)phenylacetic Acid (Ibuprofen

Impurity N): Synthesis, Characterization, and Pharmaceutical Significance

Introduction
In the landscape of pharmaceutical development and manufacturing, the adage "the dose

makes the poison" extends beyond the active pharmaceutical ingredient (API) to the minute,

often structurally similar, compounds known as impurities. The rigorous identification,

synthesis, and quantification of these impurities are cornerstones of ensuring drug safety and

quality. This guide provides a detailed technical overview of 2-(4-propan-2-yl)phenylacetic acid,

a compound of significant interest not as a therapeutic agent itself, but as a known process-

related impurity of Ibuprofen, designated as Ibuprofen Impurity N.[1]

For researchers, process chemists, and quality control analysts, understanding the

physicochemical properties, synthesis, and analytical profile of such impurities is paramount.

This document offers field-proven insights into the synthesis of 2-(4-propan-2-yl)phenylacetic

acid for its use as a reference standard, its comprehensive analytical characterization, and its

critical role in the quality control of one of the world's most common non-steroidal anti-

inflammatory drugs (NSAIDs).

Compound Identification and Physicochemical
Profile
Accurate identification is the foundation of all subsequent work. The compound is most

commonly known by its trivial name, 4-Isopropylphenylacetic acid, but for regulatory and
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scientific clarity, the IUPAC nomenclature is essential.

Identifier Value Source

IUPAC Name
2-(4-propan-2-yl)phenyl)acetic

acid
[2]

Common Name 4-Isopropylphenylacetic acid

Synonym Ibuprofen Impurity N [1]

CAS Registry Number 4476-28-2 [2]

Molecular Formula C₁₁H₁₄O₂ [2]

Molecular Weight 178.23 g/mol [2]

Below is the two-dimensional structure of the molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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